BUTYRONITRILE

• CAS No.: 109-74-0
• Product Name: BUTYRONITRILE
• Molecular Formula: C4H7N; CH3CH2CH2CN; C4H7N
• Molecular Weight: 69.11 g/mol
• IUPAC Name: butanenitrile
• Standard InChI: InChI=1S/C4H7N/c1-2-3-4-5/h2-3H2,1H3
• Standard InChIKey: KVNRLNFWIYMESJ-UHFFFAOYSA-N
• Impurities: Water 0.09%; alkalinity 0.22 meq/g
• SMILES: CCCC#N
• Canonical SMILES: CCCC#N
• Boiling Point: 244 °F at 760 mm Hg (USCG, 1999); 117.6 °C; 117.5 °C @ 760 mm Hg; 116-118 °C; 244°F
• Colorform: Colorless liquid
• Density: 0.7936 at 68 °F (USCG, 1999); 0.8091 @ 0 °C/4 °C; Relative density (water = 1): 0.8; 0.81
• Flash Point: 62 °F (USCG, 1999); 76 (24 °C) °F (OPEN CUP); 17 °C; 62°F
• Melting Point: -171 °F (USCG, 1999); -111.9 °C; -112 °C; -170°F
• Physical Description: Butyronitrile appears as a clear colorless liquid. Flash point 76°F. Less dense than water. Vapors heavier than air. Produces toxic oxides of nitrogen during combustion. Used in the manufacture of other chemicals.; Liquid; COLOURLESS LIQUID WITH CHARACTERISTIC ODOUR.; Colorless liquid with a sharp, suffocating odor. [Note: Forms cyanide in the body.]
• Description: Butyronitrile appears as a clear colorless liquid. Flash point 76°F. Less dense than water. Vapors heavier than air. Produces toxic oxides of nitrogen during combustion. Used in the manufacture of other chemicals.; Butyronitrile is a nitrile that is hydrogen cyanide in which the hydrogen has been replaced by a propyl group.
• Solubility: 3 % at 77° F (NIOSH, 2016); 0.48 M; Miscible with alc, ether, dimethylformamide; Sol in benzene; In water, 33,000 mg/l at 25 °C.; Solubility in water, g/100ml at 25 °C: 3; (77°F): 3%
• Synonyms: N-butyronitrile
• Vapor Density: 2.4 (Air= 1); Relative vapor density (air = 1): 2.4
• Vapor Pressure: 20.68 mm Hg (USCG, 1999); 19.50 mmHg; 19.5 mm Hg @ 25 °C; Vapor pressure, kPa at 20 °C: 2; 14 mmHg
• PubChem Compound: 8008
• Last Modified: Nov 11 2021